(2R,3R)-3,5,7-trihydroxy-2-[(2R,3R)-3-(4-hydroxy-3-methoxy-phenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]chroman-4-one; (2R,3R)-3,5,7-trihydroxy-2-[(2S,3S)-3-(4-hydroxy-3-methoxy-phenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]chroman-4-one

• Molecular Formula: C50H44O20
• Molecular Weight: 964.9 g/mol
• IUPAC Name: (2R,3R)-3,5,7-trihydroxy-2-[(2S,3S)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one;(2R,3R)-3,5,7-trihydroxy-2-[(2R,3R)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
• InChI: InChI=1S/2C25H22O10/c2*1-32-17-6-11(2-4-14(17)28)24-20(10-26)33-16-5-3-12(7-18(16)34-24)25-23(31)22(30)21-15(29)8-13(27)9-19(21)35-25/h2*2-9,20,23-29,31H,10H2,1H3/t20-,23+,24-,25-;20-,23-,24-,25+/m10/s1
• InChI Key: GEVRRJXIMHSJOD-FBSDZBGHSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)[C@@H]2[C@H](OC3=C(O2)C=C(C=C3)[C@@H]4[C@H](C(=O)C5=C(C=C(C=C5O4)O)O)O)CO)O.COC1=C(C=CC(=C1)[C@H]2[C@@H](OC3=C(O2)C=C(C=C3)[C@@H]4[C@H](C(=O)C5=C(C=C(C=C5O4)O)O)O)CO)O
• Canonical SMILES: COC1=C(C=CC(=C1)C2C(OC3=C(O2)C=C(C=C3)C4C(C(=O)C5=C(C=C(C=C5O4)O)O)O)CO)O.COC1=C(C=CC(=C1)C2C(OC3=C(O2)C=C(C=C3)C4C(C(=O)C5=C(C=C(C=C5O4)O)O)O)CO)O
• synonyms: 2,3 Dehydrosilybin; 2,3-dehydrosilybin; Alepa forte; Alepa-forte; Ardeyhepan; Cefasilymarin; durasilymarin; Hepa loges; Hepa Merz Sil; hepa-loges; Hepa-Merz Sil; HepaBesch; Hepar Pasc; Hepar-Pasc; Heparsyx; Heplant; Lagosa; legalon forte; silibin; silibinin; Silibinin A; Silibinin B; silybin; silybin A; silybin B; silybinin

Description

The major active component of silymarin flavonoids extracted from seeds of the MILK THISTLE, Silybum marianum;  it is used in the treatment of HEPATITIS;  LIVER CIRRHOSIS;  and CHEMICAL AND DRUG INDUCED LIVER INJURY, and has antineoplastic activity;  silybins A and B are diastereomers.

Scientific Research Applications

Enantiomeric Neolignans and Structural Analysis

A study on Lobelia Chinensis led to the isolation of a pair of new enantiomeric neolignans, whose structures were elucidated through spectroscopic analyses. This research provides insights into the chemical diversity and potential biological activities of plant-derived neolignans (Chen et al., 2010).

Silybins and Structural Determination

Degradative experiments on the natural product from Silybum marianum fruits, silybin, led to the structural formulation of a compound closely related to the molecular structure you're interested in. The study provided a detailed structural insight into silybin, contributing to the understanding of its chemistry (Pelter & Hänsel, 1975).

Synthesis of Haedoxan Analogs

A key building block for the total synthesis of haedoxan A was synthesized, highlighting the compound's significance in synthetic chemistry and its potential application in the development of new chemical entities (Nakamura et al., 1998).

Lignan Glycosides from Bupleurum Scorzonerifolium

This study focused on the isolation and structural identification of two lignan glycosides from B. Scorzonerifolium roots. The research contributes to the understanding of the chemical constituents of this plant and their potential biological activities (Tan et al., 2005).

Pro-Prodrug Development for Silybin and Trans-Ferulic Acid

The study aimed at preparing and characterizing a pro-prodrug capable of transporting silybin and trans-ferulic acid, both significant for their pharmacological effects. The research contributes to the field of drug delivery and prodrug design (Trombino et al., 2014).